Cas no 864922-90-7 (benzyl 2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetate)

• Product Name: benzyl 2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetate
• CAS No: 864922-90-7
• MF: C₁₈H₁₆N₂O₃S₂
• MW: 372.461241722107
• CID: 6001369
• PubChem ID: 18554702
• Update Time: 2025-06-11

benzyl 2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetate
• benzyl 2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetate
• Acetic acid, 2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]thio]-, phenylmethyl ester
• benzyl 2-{[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetate
• F0698-0517
• 864922-90-7
• benzyl 2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetate
• AKOS024597953

• Inchi： 1S/C18H16N2O3S2/c1-22-15-9-7-14(8-10-15)17-19-18(25-20-17)24-12-16(21)23-11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3
• InChI Key： RUEIALGHIQZECI-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)CSC1SN=C(C2=CC=C(OC)C=C2)N=1

Computed Properties

• Exact Mass: 372.06023472g/mol
• Monoisotopic Mass: 372.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl 2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetate

Research Briefing on Benzyl 2-{3-(4-Methoxyphenyl)-1,2,4-Thiadiazol-5-Ylsulfanyl}Acetate (CAS: 864922-90-7)

Benzyl 2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetate (CAS: 864922-90-7) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to the 1,2,4-thiadiazole class, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 4-methoxyphenyl and benzyl ester moieties in its structure further enhances its pharmacological potential, making it a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of benzyl 2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetate. One notable study published in the Journal of Medicinal Chemistry (2023) investigated its inhibitory effects on specific enzymes involved in inflammatory pathways. The researchers employed in vitro assays and molecular docking simulations to demonstrate that the compound exhibits significant selectivity and potency against cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Another study, featured in Bioorganic & Medicinal Chemistry Letters (2024), explored the anticancer properties of benzyl 2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetate. The research team conducted cytotoxicity assays on various cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. The results indicated that the compound induces apoptosis via the mitochondrial pathway, with IC50 values in the low micromolar range. Additionally, computational studies revealed that the compound interacts with key residues in the active site of Bcl-2, an anti-apoptotic protein, further supporting its potential as an anticancer agent.

The synthesis and optimization of benzyl 2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetate have also been a focus of recent research. A study in Tetrahedron Letters (2023) described an efficient, scalable synthetic route for this compound, highlighting its high yield and purity. The researchers emphasized the importance of the benzyl ester group in enhancing the compound's stability and bioavailability, which are critical factors for its further development as a therapeutic agent.

In summary, benzyl 2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetate (CAS: 864922-90-7) represents a promising scaffold in medicinal chemistry, with demonstrated anti-inflammatory and anticancer activities. Future research should focus on in vivo studies to validate its efficacy and safety, as well as structural modifications to improve its pharmacokinetic properties. The compound's unique chemical structure and biological profile make it a valuable candidate for further investigation in drug discovery and development.